N-[2-(3,4-dimethoxyphenyl)-4-oxo-1,4-dihydroquinazolin-3(2H)-yl]methanesulfonamide

• Molecular Formula: C17H19N3O5S
• Molecular Weight: 377.4 g/mol
• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)-4-oxo-1,2-dihydroquinazolin-3-yl]methanesulfonamide
• InChI: InChI=1S/C17H19N3O5S/c1-24-14-9-8-11(10-15(14)25-2)16-18-13-7-5-4-6-12(13)17(21)20(16)19-26(3,22)23/h4-10,16,18-19H,1-3H3
• InChI Key: SBXVFSLHPVHPCJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2NC3=CC=CC=C3C(=O)N2NS(=O)(=O)C)OC

Description

N-[2-(3,4-Dimethoxyphenyl)-4-oxo-1,2,3,4-tetrahydroquinazolin-3-yl]methanesulfonamide is a complex organic compound with potential applications in various fields such as medicinal chemistry and pharmacology. This compound features a quinazoline core, which is a bicyclic structure composed of fused benzene and pyrimidine rings, and is known for its diverse biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(3,4-dimethoxyphenyl)-4-oxo-1,2,3,4-tetrahydroquinazolin-3-yl]methanesulfonamide typically involves multiple steps:

Formation of the Quinazoline Core: This can be achieved through the cyclization of appropriate precursors such as anthranilic acid derivatives with aldehydes or ketones.

Introduction of the Dimethoxyphenyl Group: This step involves the reaction of the quinazoline intermediate with 3,4-dimethoxybenzaldehyde under acidic or basic conditions.

Sulfonamide Formation: The final step involves the